Ethyl 2-(2,6-dichlorophenyl)ethanecarboximidate hydrochloride
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Description
Scientific Research Applications
Organic Chemistry Applications
Synthesis of Complex Organic Compounds : The compound serves as an intermediate in the synthesis of various organic substances. For example, it has been used in the synthesis of 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation, highlighting its utility in regioselective synthesis processes (Machado et al., 2011).
Studying Reaction Mechanisms : It plays a role in the study of reaction mechanisms, such as the transformation of 2,4-dichlorophenoxyacetic acid in advanced oxidation processes for wastewater treatment (Sun & Pignatello, 1993).
Environmental Studies
Wastewater Treatment : The compound's derivatives, like 2,4-dichlorophenol, have been studied for their role in wastewater treatment, particularly in processes involving horseradish peroxidase-immobilized catalytic beads (Wang et al., 2015).
Photodegradation Studies : It contributes to understanding the photodegradation of certain chemicals in water, which is crucial for environmental clean-up and pollution control (Climent & Miranda, 1997).
Pharmaceutical Research
Drug Discovery : This compound and its derivatives are explored in the discovery of new pharmaceuticals, as seen in the synthesis of nonpeptide agonists for specific receptors (Croston et al., 2002).
Polymorphism Studies : It is used in studying the polymorphism of pharmaceutical compounds, which is crucial for understanding their stability, solubility, and bioavailability (Vogt et al., 2013).
properties
IUPAC Name |
ethyl 2-(2,6-dichlorophenyl)ethanimidate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11Cl2NO.ClH/c1-2-14-10(13)6-7-8(11)4-3-5-9(7)12;/h3-5,13H,2,6H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQLYZGKOTCRKMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=N)CC1=C(C=CC=C1Cl)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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